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Compound of Interest

Compound Name: 4-Hydroxynicotinic acid

CAS No.: 72676-96-1

Cat. No.: B7727151

Get Quote

Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the in vitro experimental use of 4-Hydroxynicotinic acid (4-

HNA). 4-HNA, a pyridine derivative, presents a scaffold of interest for chemical and biological

exploration. Due to the limited characterization of its specific biological activities, this guide is

structured to provide foundational protocols for initial screening and mechanistic investigation.

The protocols herein are designed as self-validating systems, emphasizing robust controls and

clear causality behind experimental choices. We cover essential physicochemical properties,

detailed step-by-step protocols for assessing cytotoxicity, enzyme inhibition, and antioxidant

potential, and guidance on data interpretation.

Introduction and Physicochemical Profile
4-Hydroxynicotinic acid (4-HNA), also known as 4-oxo-1H-pyridine-3-carboxylic acid, is an

organic compound with the molecular formula C₆H₅NO₃.[1] Its structure is related to nicotinic

acid (Vitamin B3), suggesting potential interactions with biological systems. Understanding its

fundamental properties is the first step in designing rigorous in vitro experiments.
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Key Physicochemical Data
A summary of essential data for handling 4-HNA in a laboratory setting is provided below.

Proper handling and storage are critical for maintaining the compound's integrity and ensuring

experimental reproducibility.

Property Value Source & Remarks

Molecular Weight 139.11 g/mol PubChem CID 69113.[1]

Appearance Off-white to light yellow solid ChemicalBook.[2]

Storage
Room Temperature, Inert

Atmosphere

Recommended for long-term

stability.[3]

Solubility

Water Highly soluble

4-HNA is the most soluble of

the hydroxynicotinic acid

isomers in water at 293 K.

Ethanol Soluble
Solubility is comparable to its

isomer 2-HNA in ethanol.

0.1 M NaOH 0.1 g/mL

Useful for preparing high-

concentration stock solutions.

[2][3]

Safety
Harmful if swallowed, Causes

skin & eye irritation

H302, H315, H319.[1]

Standard laboratory PPE is

required.

Preparation of Stock Solutions
The high solubility of 4-HNA in aqueous and organic solvents provides flexibility. However, for

cell-based assays, preparing a concentrated stock in a solvent that is minimally toxic to cells at

its final dilution is paramount.

Protocol: 100 mM Stock Solution in 0.1 M NaOH

Weigh 13.91 mg of 4-Hydroxynicotinic acid powder.
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Add to a sterile 1.5 mL microcentrifuge tube.

Add 1.0 mL of sterile 0.1 M NaOH.

Vortex thoroughly until fully dissolved. The resulting solution will have a basic pH.

CRITICAL: Before adding to cell culture media, the pH of the final working solution should be

verified and adjusted if necessary to avoid shocking the cells. Alternatively, a stock can be

prepared in DMSO, though solubility should be confirmed empirically.

Filter-sterilize the stock solution through a 0.22 µm syringe filter into a fresh sterile tube.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Potential Mechanisms and Rationale for In Vitro
Assays
The biological targets of 4-Hydroxynicotinic acid are not yet well-defined in the literature.

However, its structural similarity to other biologically active small molecules allows us to

hypothesize potential activities and design a logical screening cascade. The following protocols

are chosen to broadly assess its cellular impact.
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Experimental Workflow

Prepare 4-HNA Stock Solution

Protocol 1: Determine Cytotoxicity (MTT Assay)
Establish IC50 & Sub-toxic Concentrations

Protocol 2: Screen for Enzyme Inhibition
(e.g., Cholinesterase, MAO)

Use sub-toxic
concentrations

Protocol 3: Assess Antioxidant Activity
(DPPH Radical Scavenging)

Use relevant
concentration range

Data Analysis & Interpretation
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Hypothetical Signaling Pathway

External Stimulus
(e.g., Cytokine)

Receptor

Kinase A

Kinase B

Transcription Factor
(e.g., NF-κB)

Target Gene Expression
(Inflammatory Response)

translocates to nucleus

4-Hydroxynicotinic Acid

Hypothesized Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-Hydroxynicotinic acid | C6H5NO3 | CID 69113 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-Hydroxynicotinic acid | 609-70-1 [chemicalbook.com]

3. 4-Hydroxynicotinic acid manufacturers and suppliers in india [chemicalbook.com]
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vitro-characterization-of-4-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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